Cas no 5441-73-6 (2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid
• CAS No: 5441-73-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 384408
• PubChem ID: 228241
• Update Time: 2025-07-24

2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 2-methyl-5-phenyl-
• 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid
• 2-Methyl-5-phenyl-pyrrol-3-carbonsaeure
• 2-methyl-5-phenyl-pyrrole-3-carboxylic acid
• AC1Q5UM2
• AR-1E3761
• CTK1H4564
• NSC20995
• SureCN2215320
• EN300-147255
• SCHEMBL2215320
• SB63116
• 2-methyl-5-phenyl-1h-pyrrole-3-carboxylicacid
• AKOS022302726
• NSC-20995
• LS-12368
• DTXSID40281250
• CS-0234780
• 5441-73-6

• Inchi： 1S/C12H11NO2/c1-8-10(12(14)15)7-11(13-8)9-5-3-2-4-6-9/h2-7,13H,1H3,(H,14,15)
• InChI Key： XDXKXRVCTYULQN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)NC=1C)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 432.2°Cat760mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.622
• PSA: 53.09
• LogP: 2.68830

Additional information on 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid

Recent Advances in the Study of 2-Methyl-5-phenyl-1H-pyrrole-3-carboxylic Acid (CAS: 5441-73-6)

2-Methyl-5-phenyl-1H-pyrrole-3-carboxylic acid (CAS: 5441-73-6) is a pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

One of the most notable advancements in the study of 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid is its role as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have demonstrated its utility in the construction of pyrrole-based frameworks, which are prevalent in many biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, optimizing yield and purity through microwave-assisted organic synthesis (MAOS). This method not only reduces reaction times but also enhances the scalability of production, making it more feasible for industrial applications.

In the realm of pharmacology, 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid has shown promising activity as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A recent preclinical study revealed that derivatives of this compound exhibit potent anti-inflammatory effects with reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its potential as a safer alternative for treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Additionally, the antimicrobial properties of 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid have been investigated, with a focus on its efficacy against multidrug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy reported that this compound, when conjugated with silver nanoparticles, demonstrated synergistic effects against methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this enhanced activity to the disruption of bacterial cell membranes and inhibition of biofilm formation, highlighting its potential as a novel antimicrobial agent.

Beyond its therapeutic applications, recent research has also explored the structural modifications of 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid to improve its pharmacokinetic properties. For instance, a team of researchers at the University of Cambridge developed a series of prodrugs by esterifying the carboxylic acid moiety, resulting in improved oral bioavailability and tissue penetration. These modifications, detailed in a 2023 European Journal of Pharmaceutical Sciences publication, could pave the way for more effective drug formulations.

In conclusion, 2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid (CAS: 5441-73-6) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse pharmacological activities, coupled with advancements in synthetic methodologies, position it as a valuable scaffold for the development of next-generation therapeutics. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies, particularly in the context of antimicrobial resistance and chronic inflammatory diseases.